Cas no 815580-04-2 (6-Bromo-4H-spiro[benzo[d][1,3]dioxine-2,4'-piperidine])

• Product Name: 6-Bromo-4H-spiro[benzo[d][1,3]dioxine-2,4'-piperidine]
• CAS No: 815580-04-2
• Molecular Formula: C₁₂H₁₄NO₂Br
• Molecular Weight: 284.14906
• CID: 1081888
• PubChem ID: 58199399

6-Bromo-4H-spiro[benzo[d][1,3]dioxine-2,4'-piperidine] Properties

Names and Identifiers

• 6-Bromo-4H-spiro[benzo[d][1,3]dioxine-2,4'-piperidine]
• 6-bromospiro[4H-1,3-benzodioxine-2,4'-piperidine]
• QSCWHNHFKDAUST-UHFFFAOYSA-N
• DTXSID70728926
• SCHEMBL2344358
• 6-bromo-4H-spiro[1,3-benzodioxine-2,4'-piperidine]
• 815580-04-2
• 6-BROMO-4H-SPIRO[BENZO[D][1,3]DIOXINE-2,4-PIPERIDINE]
• DB-369158

• MDL： MFCD13195394
• InChIKey： QSCWHNHFKDAUST-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H14BrNO2/c13-10-1-2-11-9(7-10)8-15-12(16-11)3-5-14-6-4-12/h1-2,7,14H,3-6,8H2
• SMILES： C1=C(C=C2COC3(CCNCC3)OC2=C1)Br

Computed Properties

• Exact Mass: 283.02079g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 283.02079g/mol
• Heavy Atom Count: 16
• Complexity: 255
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals